9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
Brand Name:
Vulcanchem
CAS No.:
117191-32-9
VCID:
VC20799533
InChI:
InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)
SMILES:
C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)N=C(NC2=O)N
Molecular Formula:
C10H18N5O12P3
Molecular Weight:
493.2 g/mol
9-(4-Hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
CAS No.: 117191-32-9
Cat. No.: VC20799533
Molecular Formula: C10H18N5O12P3
Molecular Weight: 493.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117191-32-9 |
|---|---|
| Molecular Formula | C10H18N5O12P3 |
| Molecular Weight | 493.2 g/mol |
| IUPAC Name | [3-[(2-amino-6-oxo-1H-purin-9-yl)methyl]-4-hydroxybutyl] diphosphono phosphate |
| Standard InChI | InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17) |
| Standard InChI Key | LULDFWDKTKFRNX-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)N=C(NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N |
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